Cas no 1804638-72-9 (5-(Chloromethyl)-4-methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

• Product Name: 5-(Chloromethyl)-4-methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
• CAS No: 1804638-72-9
• MF: C₉H₆ClF₆NO₂
• MW: 309.592862606049
• CID: 4841248
• Update Time: 2025-05-21

5-(Chloromethyl)-4-methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-4-methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C9H6ClF6NO2/c1-18-6-4(2-10)3-17-7(19-9(14,15)16)5(6)8(11,12)13/h3H,2H2,1H3
• InChI Key： LCBABGKYRFKDIH-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(C(F)(F)F)=C1OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 297
• XLogP3: 3.6
• Topological Polar Surface Area: 31.4

Additional information on 5-(Chloromethyl)-4-methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

Comprehensive Overview of 5-(Chloromethyl)-4-methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1804638-72-9)

5-(Chloromethyl)-4-methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1804638-72-9) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound, characterized by its unique trifluoromethoxy and trifluoromethyl functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular structure, featuring a chloromethyl substituent, further enhances its reactivity, enabling diverse applications in modern synthetic chemistry.

The growing interest in fluorinated compounds and their role in drug discovery has positioned 5-(Chloromethyl)-4-methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine as a subject of intense study. Researchers are particularly intrigued by its potential to improve the metabolic stability and bioavailability of pharmaceutical candidates. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such structurally complex molecules, as they often serve as key building blocks in the development of next-generation therapeutics.

One of the most frequently searched questions related to this compound revolves around its synthetic pathways and industrial-scale production. Given the increasing demand for custom synthesis services, understanding the optimal conditions for preparing CAS No. 1804638-72-9 is critical for chemists and manufacturers alike. The compound's regioselective functionalization and purification challenges are also common topics of discussion among professionals in the field.

In the context of green chemistry, the environmental impact of synthesizing and handling halogenated pyridines like this one has become a pressing concern. Innovations in catalytic methods and solvent-free reactions are being explored to minimize waste and improve the sustainability of its production. Additionally, the compound's potential applications in crop protection and pest management align with the global shift toward more efficient and eco-friendly agricultural solutions.

From a structural-activity relationship perspective, the presence of both methoxy and trifluoromethoxy groups in 5-(Chloromethyl)-4-methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine offers intriguing possibilities for modulating electronic and steric effects in target molecules. This versatility has led to its inclusion in numerous high-throughput screening campaigns, where it serves as a valuable scaffold for identifying novel bioactive compounds. The compound's lipophilicity and membrane permeability are also key factors driving its adoption in medicinal chemistry projects.

As the scientific community continues to explore the boundaries of heterocyclic chemistry, compounds like CAS No. 1804638-72-9 are expected to play an increasingly important role. Its compatibility with cross-coupling reactions and other modern synthetic techniques makes it a versatile tool for researchers working on fragment-based drug discovery and materials science. The compound's stability under various conditions further enhances its utility in long-term studies and industrial applications.

For those seeking detailed spectroscopic data or analytical methods for this compound, recent advancements in NMR spectroscopy and mass spectrometry have provided robust tools for its characterization. The integration of machine learning in chemical analysis has also opened new avenues for predicting the behavior of such complex molecules, addressing another common query among researchers investigating 1804638-72-9.

In conclusion, 5-(Chloromethyl)-4-methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine represents a fascinating intersection of structural complexity and practical utility in modern chemistry. Its relevance to cutting-edge research areas, from precision medicine to sustainable agriculture, ensures that it will remain a topic of interest for years to come. As synthetic methodologies evolve and analytical techniques improve, the full potential of this compound is yet to be realized, making it a compelling subject for ongoing investigation.